![molecular formula C15H25N3O B2470866 N-(1-cyanocyclohexyl)-2-(2-methylpiperidin-1-yl)acetamide CAS No. 1210419-16-1](/img/structure/B2470866.png)
N-(1-cyanocyclohexyl)-2-(2-methylpiperidin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-cyanocyclohexyl)-2-(2-methylpiperidin-1-yl)acetamide, commonly known as 'deschloroketamine' or '2-oxo-PCM', is a dissociative anesthetic drug that belongs to the arylcyclohexylamine class. It is a derivative of the popular anesthetic drug ketamine and has been gaining attention in the scientific community for its potential applications in research.
Scientific Research Applications
Synthesis and Chemical Reactions
- Dyachenko et al. (2004) reported that cyclopentylidene- and cyclohexylidene(cyano)acetamides react with malononitrile and cyano-(thioacetamide), according to the Michael pattern, to produce substituted 1-amino-2,6,6-tricyano-1,3-cyclohexadienes and thieno[2,3-d]pyrimidine-4(3H)-thiones. They also found that these compounds can be converted into substituted 2-alkylsulfanylpyridines, thieno[2,3-b]pyridines, thiazolo[3,2-a]pyridine, and 2H-[1,3]thiazino[3,2-a]pyridine (Dyachenko, Dyachenko, & Chernega, 2004).
Antimicrobial Applications
- Darwish et al. (2014) synthesized new heterocyclic compounds incorporating sulfamoyl moiety, including derivatives of N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide, for use as antimicrobial agents. These compounds were evaluated and showed promising antibacterial and antifungal activities (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Synthesis and Muscarinic Agonist Activity
- Pukhalskaya et al. (2010) investigated substituted N-(silatran-1-ylmethyl)acetamides and found that these compounds, such as N-methyl-N-[1-(3',7',10'-trimethylsilatran-1-yl)methyl]acetamide, demonstrate partial muscarinic agonist activity, mimicking the effect of acetylcholine by binding directly to cholinoreceptors of the ileal smooth muscle (Pukhalskaya, Kramarova, Kozaeva, Korlyukov, Shipov, Bylikin, Negrebetsky, Poryadin, & Baukov, 2010).
Chemical Modification and Drug Development
- Masaud et al. (2022) utilized the Mannich reaction to synthesize novel derivatives of Ketamine, which has implications for the development of new therapeutic agents. The study focused on structural modifications and NMR spectroscopy to characterize these new compounds (Masaud, Miana, Nazir, Nazir, Riaz, Sultana, Munir, Shah, Nadeem, & Rabi, 2022).
Opioid Kappa Agonist Development
- Costello et al. (1991) synthesized a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides and evaluated them as opioid kappa agonists. They conducted conformational analysis and biological evaluation to identify potent compounds with analgesic effects, contributing to the development of new opioid medications (Costello, James, Shaw, Slater, & Stutchbury, 1991).
properties
IUPAC Name |
N-(1-cyanocyclohexyl)-2-(2-methylpiperidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N3O/c1-13-7-3-6-10-18(13)11-14(19)17-15(12-16)8-4-2-5-9-15/h13H,2-11H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDLLEHVYSCSKRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CC(=O)NC2(CCCCC2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.